Cas no 1798489-70-9 ([4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone)

• Product Name: [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone
• CAS No: 1798489-70-9
• MF: C₁₅H₁₅F₃N₄O
• MW: 324.301013231277
• CID: 5375657
• Update Time: 2025-08-05

[4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

• [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone

• Inchi： 1S/C15H15F3N4O/c16-15(17,18)13-4-2-1-3-12(13)14(23)21-8-5-11(6-9-21)22-10-7-19-20-22/h1-4,7,10-11H,5-6,8-9H2
• InChI Key： VSDIUWCPXLFZDR-UHFFFAOYSA-N
• SMILES： C(N1CCC(N2C=CN=N2)CC1)(C1=CC=CC=C1C(F)(F)F)=O

Additional information on [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone

Introduction to [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone (CAS No. 1798489-70-9)

[4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone (CAS No. 1798489-70-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of new therapeutic agents. The integration of a triazole moiety and a trifluoromethyl group into the molecular framework provides a robust platform for exploring its biological activities and pharmacological properties.

The triazole ring is a well-known heterocyclic structure that exhibits a wide range of biological activities, including antifungal, antibacterial, and anti-inflammatory properties. The presence of this ring in [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone suggests that the compound may possess similar therapeutic potentials. Additionally, the trifluoromethyl group is known for its ability to enhance the lipophilicity and metabolic stability of molecules, which can significantly improve their pharmacokinetic profiles.

Recent studies have focused on the synthesis and characterization of [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone. One notable approach involves the use of copper-catalyzed azide–alkyne cycloaddition (CuAAC) reactions, which are highly efficient and selective methods for forming triazole rings. This synthetic strategy not only simplifies the preparation process but also allows for the facile introduction of various functional groups, thereby facilitating the exploration of structure–activity relationships (SAR).

In terms of biological evaluation, [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone has been tested for its activity against a panel of bacterial and fungal strains. Preliminary results indicate that the compound exhibits potent antimicrobial activity, particularly against multidrug-resistant pathogens. This finding is particularly significant given the growing global concern over antibiotic resistance.

Furthermore, studies have also explored the anti-inflammatory properties of [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone. In vitro assays using human peripheral blood mononuclear cells (PBMCs) have shown that the compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These results suggest that [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone have also been investigated. In vivo studies in animal models have demonstrated that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Specifically, it shows good oral bioavailability and a long half-life, which are desirable attributes for a drug candidate.

To further validate its therapeutic potential, clinical trials are currently underway to evaluate the safety and efficacy of [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

In conclusion, [4-(triazol-1-yl)piperidin-1-yl]-[2-(trifluoromethyl)phenyl]methanone (CAS No. 1798489-70-9) represents a promising lead compound in the development of new therapeutic agents. Its unique structural features, combined with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further research and development. As ongoing studies continue to uncover its full potential, this compound may play a crucial role in addressing unmet medical needs in various disease areas.